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Compound of Interest

Compound Name: 4-Methoxy-3-nitrophenol

Cat. No.: B081317

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the regioselective nitration of 4-
methoxyphenol to synthesize 4-methoxy-2-nitrophenol, a valuable intermediate in the synthesis
of dyes, pigments, and pharmaceuticals.[1] The described method offers high yield and
selectivity for the ortho-nitro product.

Introduction

The nitration of aromatic compounds is a fundamental reaction in organic synthesis. For
substituted phenols like 4-methoxyphenol, the directing effects of the hydroxyl and methoxy
groups can lead to a mixture of ortho and para isomers. However, specific reaction conditions
can favor the formation of a single isomer. This protocol details a method for the regioselective
ortho-nitration of 4-methoxyphenol, a key process for obtaining precursors for various
applications, including the development of new therapeutic agents.[1][2]

Experimental Protocol

This procedure is adapted from a method utilizing ammonium nitrate and potassium hydrogen
sulfate for a highly regioselective nitration.[3]

Materials:

» 4-Methoxyphenol (C7HsO2)
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e Ammonium nitrate (NHaNO3)

o Potassium hydrogen sulfate (KHSOa)

o Acetonitrile (CHsCN)

e Anhydrous sodium sulfate (Na2S0a4)

e Deionized water

o Ethyl acetate

Equipment:

Round-bottom flask

o Reflux condenser

e Magnetic stirrer with heating plate

 Filter funnel and filter paper

 Rotary evaporator

o Standard laboratory glassware

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, combine 4-methoxyphenol (1 mmol, 0.124 g), ammonium nitrate (2 mmol, 0.160
g), and potassium hydrogen sulfate (0.05 mmol, 0.007 g) in acetonitrile (5 mL).[3]

e Reaction: Stir the mixture magnetically at reflux temperature. Monitor the progress of the
reaction using Thin Layer Chromatography (TLC). The reaction is typically complete within 5
hours.[3]

o Work-up:
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o After the reaction is complete, cool the mixture to room temperature and filter to remove
any solids.[3]

o Wash the residue with acetonitrile (2 x 3 mL).[3]

o Combine the filtrates and add anhydrous sodium sulfate (4 g) to the combined organic
solution to remove any residual water.[3]

o Filter the mixture to remove the sodium sulfate.

¢ Isolation of Product:

o Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the
acetonitrile.[3]

o The resulting crude product, 4-methoxy-2-nitrophenol, can be further purified by
recrystallization if necessary.

Data Presentation

Table 1: Summary of Quantitative Data for the Nitration of 4-Methoxyphenol
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Parameter

Value

Reference

Reactants

4-Methoxyphenol

1 mmol (0.124 g)

[3]

Ammonium Nitrate

2 mmol (0.160 g)

[3]

Potassium Hydrogen Sulfate

0.05 mmol (0.007 g)

[3]

Acetonitrile 5mL [3]
Reaction Conditions

Temperature Reflux [3]
Reaction Time 5 hours [3]

Product Information

Product Name

4-Methoxy-2-nitrophenol

Molecular Formula C7H7NOa4 [1114]

Molecular Weight 169.13 g/mol [5]
Orange to brownish-orange

Appearance [1]
powder

Melting Point 78-80 °C [5]

Yield

Isolated Yield 97% [3]

Safety Precautions

All procedures should be performed in a well-ventilated fume hood. Personal protective

equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves, must be

worn at all times.

* 4-Methoxyphenol: Harmful if swallowed.[6] May cause an allergic skin reaction.[7][8] Irritating

to eyes.[6]
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 Nitric Acid (and nitrating agents): Strong oxidizer; may intensify fire.[9] Causes severe skin
burns and eye damage.[9] Toxic if inhaled.

o 4-Methoxy-2-nitrophenol: Irritating to eyes, respiratory system, and skin.[4] Avoid breathing
dust.[10]

o Acetonitrile: Flammable liquid and vapor. Harmful if swallowed, in contact with skin, or if

inhaled. Causes serious eye irritation.

Experimental Workflow
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Reactant Preparation
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Caption: Experimental workflow for the regioselective nitration of 4-methoxyphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Regioselective Nitration of 4-
Methoxyphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081317#nitration-of-4-methoxyphenol-experimental-
procedure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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